![molecular formula C8H7N3S B047171 2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione CAS No. 115366-84-2](/img/structure/B47171.png)
2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione
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Overview
Description
2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione, also known as MPP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and material science.
Mechanism of Action
The exact mechanism of action of 2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione is not yet fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of certain enzymes involved in viral replication, making it a potential antiviral agent.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the activity of the hepatitis C virus and the dengue virus. In animal studies, this compound has been shown to have anti-inflammatory effects and to improve glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of 2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione for lab experiments is its accessibility and relatively low cost. This compound can be synthesized in large quantities with high purity, making it an ideal compound for testing. However, this compound is not without limitations. Its mechanism of action is not yet fully understood, and more research is needed to determine its safety and efficacy for use in humans.
Future Directions
There are several future directions for research on 2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione. One area of interest is the development of this compound-based drugs for the treatment of cancer and viral infections. Further studies are also needed to understand the mechanism of action of this compound and to determine its safety and efficacy for use in humans. Additionally, this compound's unique electronic properties make it a promising candidate for use in organic electronic devices, and research in this area is ongoing.
Conclusion
In conclusion, this compound is a heterocyclic compound that has shown promise in scientific research for its potential applications in medicinal chemistry and material science. Its synthesis method has been optimized to improve yield and purity, making it more accessible for scientific research. This compound has been shown to possess antitumor, antiviral, and antibacterial properties, making it a promising candidate for drug development. However, more research is needed to fully understand its mechanism of action and to determine its safety and efficacy for use in humans.
Synthesis Methods
The synthesis of 2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione involves the reaction of 2-aminopyridine and 2-chloro-3-formylquinoxaline in the presence of a catalyst. The resulting product is then treated with sulfur to obtain this compound. The synthesis of this compound has been optimized to improve yield and purity, making it more accessible for scientific research.
Scientific Research Applications
2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess antitumor, antiviral, and antibacterial properties, making it a promising candidate for drug development. This compound has also been investigated for its use in organic electronic devices due to its unique electronic properties.
properties
CAS RN |
115366-84-2 |
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Molecular Formula |
C8H7N3S |
Molecular Weight |
177.23 g/mol |
IUPAC Name |
2-methyl-4H-pyrido[2,3-b]pyrazine-3-thione |
InChI |
InChI=1S/C8H7N3S/c1-5-8(12)11-7-6(10-5)3-2-4-9-7/h2-4H,1H3,(H,9,11,12) |
InChI Key |
CEQIQPGYHXGGQT-UHFFFAOYSA-N |
SMILES |
CC1=NC2=C(NC1=S)N=CC=C2 |
Canonical SMILES |
CC1=NC2=C(NC1=S)N=CC=C2 |
Origin of Product |
United States |
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